Cas no 40220-08-4 (Tris2-(acryloyloxy)ethyl Isocyanurate)

• Product Name: Tris2-(acryloyloxy)ethyl Isocyanurate
• CAS No: 40220-08-4
• MF: C₁₈H₂₁N₃O₉
• MW: 423.374045133591
• CID: 328952
• PubChem ID: 87558525
• Update Time: 2026-05-14

Tris2-(acryloyloxy)ethyl Isocyanurate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1,1',1''-[(2,4,6-trioxo-1,3,5-triazine-1,3,5(2H,4H,6H)-triyl)tri-2,1-ethanediyl]ester
• Tris(2-acryloyloxyethyl) Isocyanurate (stabilized with Phenothiazine)
• ISOCYANURIC ACID TRIS(2-ACRYLOYLOXYETHYL) ESTER
• Tris(2-acryloyloxyethyl) Isocyanurate
• Isocyanuric Acid Tris(2-acryloyloxyethyl) Ester (stabilized with Phenothiazine)
• 2-Propenoicacid, (2,4,6-trioxo-1,3,5-triazine-1,3,5(2H,4H,6H)-triyl)tri-2,1-ethanediylester (9CI)
• A 9300
• Aronix M 315
• CN 936
• Ebecryl IRR 264
• FA 731A
• Fancryl FA731A
• GX 8430
• Genomer T 930
• M 315
• NK Ester A 9300
• Newfrontier GX 8430
• Newfrontier TEICA
• SR 360
• SR 368
• Sartomer 368
• Sartomer 369
• Sartomer SR 368
• THEICTA
• Tris(2-acryloxyethyl) isocyanurate
• Tris(2-hydroxyethyl) isocyanuratetriacrylate
• Tris(2-hydroxyethyl)isocyanuric acid triacrylate
• Tris(acryloyloxyethyl) isocyanurate
• Tris(b-acryloyloxyethyl) isocyanurate
• Tris[2-(acryloyloxy)ethyl] isocyanurate
• (2,4,6-Trioxo-1,3,5-triazinane-1,3,5-triyl)tris(ethane-2,1-diyl) triacrylate
• (2,4,6-Trioxo-1,3,5-triazinane-1,3,5-triyl)triethane-2,1-diyl trisprop-2-enoate
• 6PEX8488MK
• 2-Propenoic acid, (2,4,6-trioxo-1,3,5-triazine-1,3,5(2H,4H,6H)-triyl)tri-2,1-ethanediyl ester
• Triacrylate of tris-2-hydroxyethyl isocyanurate
• (2,4,6-Trioxo-1,3,5-triazine-1,3,5(2H,4H,6H)-triyl)tri-2,1-ethanediyl triacrylate
• 2-Propenoic
• Tris2-(acryloyloxy)ethyl Isocyanurate

• MDL： MFCD00080669
• Inchi： 1S/C18H21N3O9/c1-4-13(22)28-10-7-19-16(25)20(8-11-29-14(23)5-2)18(27)21(17(19)26)9-12-30-15(24)6-3/h4-6H,1-3,7-12H2
• InChI Key： YIJYFLXQHDOQGW-UHFFFAOYSA-N
• SMILES： O=C1N(C([H])([H])C([H])([H])OC(C([H])=C([H])[H])=O)C(N(C([H])([H])C([H])([H])OC(C([H])=C([H])[H])=O)C(N1C([H])([H])C([H])([H])OC(C([H])=C([H])[H])=O)=O)=O

Computed Properties

• Exact Mass: 423.12800
• Monoisotopic Mass: 423.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Waxy white solid with a mild odor below 50c/122f
• Density: 1.060
• Melting Point: 50.0 to 56.0 deg-C
• Boiling Point: 100°C
• Flash Point: 13°C
• Refractive Index: 1.519
• PSA: 144.90000
• LogP: -1.64070

Tris2-(acryloyloxy)ethyl Isocyanurate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H411
• Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P391-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• PackingGroup：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Material Chemicals High Polymer Materials

Additional information on Tris2-(acryloyloxy)ethyl Isocyanurate

Comprehensive Guide to Tris[2-(acryloyloxy)ethyl] Isocyanurate (CAS No. 40220-08-4): Properties, Applications, and Industry Trends

Tris[2-(acryloyloxy)ethyl] Isocyanurate (CAS No. 40220-08-4), often abbreviated as TAIC, is a multifunctional monomer widely recognized for its exceptional crosslinking properties in polymer chemistry. This compound belongs to the class of triazine derivatives, featuring three reactive acryloyloxyethyl groups attached to an isocyanurate core. Its unique molecular structure enables it to serve as a high-performance crosslinker in UV-curable coatings, adhesives, and advanced composite materials.

In recent years, the demand for TAIC has surged due to its compatibility with sustainable material development, aligning with global trends toward eco-friendly industrial solutions. Researchers and manufacturers frequently search for "TAIC crosslinking efficiency" or "CAS 40220-08-4 applications in photopolymers," reflecting its critical role in enhancing material durability and chemical resistance. The compound’s ability to form dense polymer networks under UV or thermal initiation makes it indispensable in high-performance coatings for automotive and electronics industries.

One of the most discussed topics in polymer science is the "thermal stability of TAIC-modified resins." Studies demonstrate that Tris[2-(acryloyloxy)ethyl] Isocyanurate significantly improves the heat resistance of acrylate-based systems, making it ideal for applications requiring prolonged exposure to elevated temperatures. This property is particularly valuable in the production of LED encapsulation materials and 3D printing resins, where dimensional stability under thermal stress is paramount.

From an industrial perspective, TAIC is often compared to alternative crosslinkers like TMPTA (Trimethylolpropane Triacrylate). However, its isocyanurate ring structure provides superior hydrolytic stability and reduced shrinkage during curing—key advantages highlighted in searches such as "TAIC vs. TMPTA performance." Additionally, its low volatility and compatibility with bio-based acrylates position it as a preferred choice for formulating green adhesives and recyclable composites.

The synthesis and handling of CAS 40220-08-4 require precise control to ensure optimal functionality. Manufacturers frequently inquire about "purification methods for TAIC" or "storage conditions for acrylate monomers," emphasizing the need to maintain its reactivity and shelf life. Recent innovations in microencapsulation techniques have further expanded its utility in one-component systems, simplifying application processes while retaining performance benefits.

Looking ahead, the integration of Tris[2-(acryloyloxy)ethyl] Isocyanurate into smart materials and self-healing polymers represents a cutting-edge research frontier. Its ability to participate in click chemistry reactions and thiol-ene systems opens new possibilities for responsive coatings and biomedical devices. As industries prioritize circular economy principles, the recyclability of TAIC-crosslinked networks will likely dominate future discussions and R&D efforts.